Allotetrahydrocortisol

Specification

• Description: 5a-Tetrahydrocortisol, also known as 5ALPHATHF or a-THF, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Thus, 5a-tetrahydrocortisol is considered to be a steroid lipid molecule. 5a-Tetrahydrocortisol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 5a-Tetrahydrocortisol has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 5a-tetrahydrocortisol is primarily located in the cytoplasm and membrane (predicted from logP).; 5a-Tetrahydrocortisol is a corticosteroid hormone.
• CAS No.: 302-91-0
• Molecular Formula: C21H34O5
• Molecular Weight: 366.5 g/mol
• IUPAC Name: 2-hydroxy-1-[(3R,5S,8S,9S,10S,11S,13S,14S,17R)-3,11,17-trihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-yl]ethanone
• Standard InChI: InChI=1S/C21H34O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-16,18,22-24,26H,3-11H2,1-2H3/t12-,13+,14-,15-,16-,18+,19-,20-,21-/m0/s1
• Standard InChI Key: AODPIQQILQLWGS-FDSHTENPSA-N
• Isomeric SMILES: C[C@]12CC[C@H](C[C@@H]1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@]4(C(=O)CO)O)C)O)O
• SMILES: CC12CCC(CC1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O)O
• Canonical SMILES: CC12CCC(CC1CCC3C2C(CC4(C3CCC4(C(=O)CO)O)C)O)O
• Melting Point: 244.5°C